Cas no 122651-20-1 ((3R,4As,11R,12S,12aR)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a-dodecahydro-1H-picene-4-carboxylic acid)

• Product Name: (3R,4As,11R,12S,12aR)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a-dodecahydro-1H-picene-4-carboxylic acid
• CAS No: 122651-20-1
• MF: C₃₂H₄₈O₄
• MW: 496.721130371094
• CID: 2190472
• PubChem ID: 75069239
• Update Time: 2024-11-06

(3R,4As,11R,12S,12aR)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a-dodecahydro-1H-picene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-O-acetyl 9,11-dehydro β-boswellic acid
• (3R,4As,11R,12S,12aR)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a-dod
• 122651-20-1
• 3-O-Acetyl-9-11-dehydro-?-boswellic acid, HPLC Grade
• 3-O-acetyl-9,11-dehydro-beta-boswellic acid
• (3R,4R,4aR,6aS,6bR,8aR,11R,12S,12aR,14bS)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a-dodecahydro-1H-picene-4-carboxylic acid
• BDBM50241525
• CHEMBL513407
• Acetyl-9,11-dehydro-beta-boswellic acid
• 3-O-Acetyl 9,11-dehydro beta-boswellic acid
• MFCD32068059
• Ursa-9(11),12-dien-23-oic acid, 3-(acetyloxy)-, (3alpha,4beta)-
• 9,11-Dehydro ?-boswellic acid acetate
• SCHEMBL25132329
• (3R,4As,11R,12S,12aR)-3-acetyloxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a-dodecahydro-1H-picene-4-carboxylic acid

• Inchi： 1S/C32H48O4/c1-19-11-14-28(4)17-18-30(6)22(26(28)20(19)2)9-10-23-29(5)15-13-25(36-21(3)33)32(8,27(34)35)24(29)12-16-31(23,30)7/h9-10,19-20,24-26H,11-18H2,1-8H3,(H,34,35)/t19-,20+,24+,25-,26+,28?,29?,30?,31?,32?/m1/s1
• InChI Key： OEMFBCQMOLVLCR-LJSICFOISA-N
• SMILES： O(C(C)=O)[C@@H]1CCC2(C)C3=CC=C4[C@@H]5[C@@H](C)[C@H](C)CCC5(C)CCC4(C)C3(C)CC[C@@H]2C1(C(=O)O)C

Computed Properties

• Exact Mass: 496.35526001g/mol
• Monoisotopic Mass: 496.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids